Cas no 1713477-43-0 (2,7-dimethyl-6,7-dihydro-1H-purin-6-one)
2,7-dimethyl-6,7-dihydro-1H-purin-6-one Chemical and Physical Properties
Names and Identifiers
-
- 2,7-Dimethyl-1H-purin-6(7H)-one
- AT10455
- A907118
- 2,7-DIMETHYL-1,7-DIHYDRO-6H-PURIN-6-ONE
- 2,7-dimethyl-6,7-dihydro-1H-purin-6-one
- MFCD26938318
- SCHEMBL763929
- 1713477-43-0
-
- MDL: MFCD26938318
- Inchi: 1S/C7H8N4O/c1-4-9-6-5(7(12)10-4)11(2)3-8-6/h3H,1-2H3,(H,9,10,12)
- InChI Key: HODYANVTVAIKNJ-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=CN2C)N=C(C)N1
Computed Properties
- Exact Mass: 164.07
- Monoisotopic Mass: 164.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 59.3
2,7-dimethyl-6,7-dihydro-1H-purin-6-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM238841-1g |
2,7-Dimethyl-1H-purin-6(7H)-one |
1713477-43-0 | 97% | 1g |
$538 | 2021-08-04 | |
| Chemenu | CM238841-5g |
2,7-Dimethyl-1H-purin-6(7H)-one |
1713477-43-0 | 97% | 5g |
$1323 | 2021-08-04 | |
| Chemenu | CM238841-10g |
2,7-Dimethyl-1H-purin-6(7H)-one |
1713477-43-0 | 97% | 10g |
$1814 | 2021-08-04 | |
| Chemenu | CM238841-1g |
2,7-Dimethyl-1H-purin-6(7H)-one |
1713477-43-0 | 97% | 1g |
$*** | 2023-03-30 | |
| Ambeed | A101356-100mg |
2,7-Dimethyl-1H-purin-6(7H)-one |
1713477-43-0 | 97% | 100mg |
$75.0 | 2025-03-04 | |
| Ambeed | A101356-250mg |
2,7-Dimethyl-1H-purin-6(7H)-one |
1713477-43-0 | 97% | 250mg |
$120.0 | 2025-03-04 | |
| Ambeed | A101356-1g |
2,7-Dimethyl-1H-purin-6(7H)-one |
1713477-43-0 | 97% | 1g |
$311.0 | 2025-03-04 | |
| Enamine | EN300-247022-1.0g |
2,7-dimethyl-6,7-dihydro-1H-purin-6-one |
1713477-43-0 | 1.0g |
$821.0 | 2023-02-20 | ||
| Enamine | EN300-247022-2.5g |
2,7-dimethyl-6,7-dihydro-1H-purin-6-one |
1713477-43-0 | 2.5g |
$1701.0 | 2023-09-15 | ||
| Enamine | EN300-247022-5.0g |
2,7-dimethyl-6,7-dihydro-1H-purin-6-one |
1713477-43-0 | 5.0g |
$2154.0 | 2023-02-20 |
2,7-dimethyl-6,7-dihydro-1H-purin-6-one Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2,7-dimethyl-6,7-dihydro-1H-purin-6-one
Introduction to 2,7-dimethyl-6,7-dihydro-1H-purin-6-one (CAS No. 1713477-43-0)
2,7-dimethyl-6,7-dihydro-1H-purin-6-one, identified by the chemical identifier CAS No. 1713477-43-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the purine derivative family, which is well-known for its role in various biological processes and its therapeutic applications. The structural framework of 2,7-dimethyl-6,7-dihydro-1H-purin-6-one features a purine core with methyl substituents at the 2nd and 7th positions, and a hydroxyl group at the 6th position, which contributes to its distinct chemical reactivity and biological interactions.
The synthesis of 2,7-dimethyl-6,7-dihydro-1H-purin-6-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under acidic or basic catalysis, followed by cyclization and functional group modifications. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to enhance the efficiency and selectivity of the synthesis. These advancements not only improve the accessibility of the compound but also open up new avenues for structural diversification and analog design.
In recent years, 2,7-dimethyl-6,7-dihydro-1H-purin-6-one has been extensively studied for its potential pharmacological properties. Preliminary in vitro studies have suggested that this compound exhibits inhibitory effects on certain enzymes and signaling pathways that are implicated in various diseases. Notably, its ability to modulate purine metabolism has attracted interest in the context of metabolic disorders and cancer therapy. The methyl groups at the 2nd and 7th positions contribute to steric hindrance, which can influence binding affinity to biological targets. This feature makes 2,7-dimethyl-6,7-dihydro-1H-purin-6-one a promising candidate for further exploration as a lead compound in drug discovery.
One of the most compelling aspects of 2,7-dimethyl-6,7-dihydro-1H-purin-6-one is its structural similarity to known bioactive molecules. This similarity suggests that it may interact with biological macromolecules such as proteins and nucleic acids in a manner that could elicit therapeutic effects. For instance, analogs of purine derivatives have been investigated for their roles in inhibiting kinases and other enzymes involved in cell proliferation and survival. The hydroxyl group at the 6th position provides a site for further chemical modification, allowing researchers to fine-tune the pharmacophore for optimal biological activity.
The potential applications of 2,7-dimethyl-6,7-dihydro-1H-purin-6-one extend beyond oncology. Emerging research indicates that this compound may have neuroprotective properties due to its interaction with purine receptors and neurotransmitter systems. In addition, its structural motifs are reminiscent of compounds that have shown efficacy in treating inflammatory conditions by modulating immune responses. These findings underscore the broad therapeutic potential of 2,7-dimethyl-6,7-dihydro-1H-purin-6-one and highlight the need for comprehensive pharmacological characterization.
From a chemical biology perspective, 2,7-dimethyl-6,7-dihydro-1H-purin-6-one serves as a valuable scaffold for developing novel bioactive molecules. Its ability to undergo selective functionalization allows chemists to explore diverse chemical space while maintaining key structural features that are essential for biological activity. This flexibility has led to the design of numerous derivatives that exhibit enhanced potency or selectivity compared to parent compounds. Such derivatives are being evaluated in preclinical studies to assess their safety and efficacy profiles.
The integration of computational chemistry and high-throughput screening technologies has accelerated the discovery process for compounds like 2,7-dimethyl-6,7-dihydro-1H-purin-6-one. Molecular modeling studies have been conducted to predict binding interactions between this compound and target proteins. These studies provide insights into the molecular mechanisms underlying its observed biological activities and guide further optimization efforts. Additionally, virtual screening techniques have identified potential drug-like properties of 2,7-dimethyl-6,7-dihydro-1H-purin-6-one, which are critical for successful translation from bench to bedside.
Future directions in the study of 2,7-dimethyl-6,7-dihydro-1H-purin-6-one include exploring its role in complex biological pathways and developing novel formulations for targeted delivery. The compound's potential as an adjuvant therapy or combination agent with existing treatments is also being investigated. Collaborative efforts between synthetic chemists、biologists、and clinicians will be essential to fully realize its therapeutic promise. As our understanding of disease mechanisms continues to evolve,the relevance of compounds like 2,7 dimethyl-6,7 dihydro-1H-purin-6 one (CAS No.1713477-43-0) will undoubtedly grow,driving innovation in drug development.
1713477-43-0 (2,7-dimethyl-6,7-dihydro-1H-purin-6-one) Related Products
- 108824-19-7(3,7-dihydro-3,7-di-2-propen-1-yl-6H-Purin-6-one)
- 19143-67-0(2-amino-3,7-dihydro-3,7-dimethyl-6H-Purin-6-one)
- 16017-77-9(2-chloro-3,7-dihydro-3,7-dimethyl-6H-Purin-6-one)
- 135103-34-3(3,7-dihydro-2-(methoxymethyl)-3,7-dimethyl-6H-Purin-6-one)
- 27979-66-4(6H-Purin-6-one,8-[(diethylamino)methyl]-3,7-dihydro-2,3,7-trimethyl-)
- 255902-03-5(1H-Purine,6,7-dihydro-2,7-dimethyl-(9CI))
- 29453-65-4(3,7-dihydro-2-(hydroxymethyl)-3,7-dimethyl-6H-Purin-6-one)
- 27979-68-6(6H-Purin-6-one,8-[(diethylamino)methyl]-2-(dimethylamino)-3,7-dihydro-3,7-dimethyl-)
- 6046-24-8(3,9-dihydro-3,9-dimethyl-6H-Purin-6-one)
- 875-31-0(9-Methyl-9H-purin-6-ol)